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Introduction

L-165041 is a potent and selective agonist of the Peroxisome Proliferator-Activated Receptor
Delta (PPARJ), a nuclear receptor that plays a crucial role in the regulation of lipid metabolism,
inflammation, and cellular proliferation.[1][2] This cell-permeable phenoxyacetic acid derivative
has demonstrated significant effects in both in vitro and in vivo models, making it a valuable
tool for research in metabolic diseases, cardiovascular conditions, and oncology. These
application notes provide an overview of L-165041, its mechanism of action, and detailed
protocols for its use in key research applications.

Mechanism of Action

L-165041 selectively binds to and activates PPAR, which then forms a heterodimer with the
Retinoid X Receptor (RXR). This complex binds to Peroxisome Proliferator Response Elements
(PPRES) in the promoter regions of target genes, leading to the regulation of their transcription.
This signaling pathway is central to the control of fatty acid oxidation, glucose homeostasis,
and inflammatory responses.
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Signaling Pathway Diagram

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Extracellular Space

Agonist Binding

Zytoplas

RXR

N
N
N
\\ o sar
Translocation \\ Inh'b't'(.)n.Of \ Translocation
< Transcription
\\ :
N
N

Co-repressor
Complex

PPARJ-RXR
Heterodimer

Co-activator
Complex

PPRE >
(DNA Response Element

Target Gene

Transcription

Biological Effects
(Lipid Metabolism, etc.)

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

In Vitro Assays In Vivo Study (LDLR-/- Mouse Model)

PPARS Reporter Assay

Cell Migration Assay Cell Proliferation Assay Western Diet Induction

Measure
Luciferase Activity

Quantify Assess
Migrated Cells Cell Viability

EC50 DeterminationT Inhibition of MigrationT Effect on ProliferationT L-165041 Treatment

Monitoring & Data Collection

Endpoint Tissue Analysis

Metabolic Phenotype
& Gene Expression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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